Technical Synthesis Guide: 3-Amino-1-phenylpiperidin-2-one
Technical Synthesis Guide: 3-Amino-1-phenylpiperidin-2-one
Executive Summary & Strategic Analysis
Target Molecule: 3-Amino-1-phenylpiperidin-2-one
CAS: 50938598
Core Scaffold:
The synthesis of 3-amino-1-phenylpiperidin-2-one represents a critical entry point into conformationally constrained peptidomimetics . This scaffold serves as a rigid surrogate for the Phenylalanine-Glycine or Phenylalanine-Alanine dipeptide turn, widely utilized in the development of Factor Xa inhibitors, GPCR ligands, and protease inhibitors.
This guide details two distinct, high-fidelity synthetic pathways. Method A (The Chiral Pool Route) is the preferred approach for medicinal chemistry applications requiring high enantiopurity, leveraging L-Ornithine as a chiral starting material. Method B (The Linear Functionalization Route) is a robust protocol for scale-up or racemic standard production, utilizing low-cost commodity precursors.
Retrosynthetic Analysis
To ensure synthetic autonomy, we analyze the target through two primary disconnections: the
Figure 1: Retrosynthetic logic flow comparing the modular N-arylation route (Left) vs. the linear functionalization route (Right).
Method A: Enantioselective Synthesis via Ornithine (Preferred)
Objective: Synthesis of (S)-3-Amino-1-phenylpiperidin-2-one with >98% ee. Mechanism: Intramolecular aminolysis followed by Copper-catalyzed Goldberg arylation.
Workflow Diagram
Figure 2: The "Chiral Pool" synthetic pathway preserving stereochemistry from L-Ornithine.
Detailed Protocol
Step 1: Cyclization & Protection
Rationale: The
-
Reagents: L-Ornithine methyl ester dihydrochloride (10.0 g), NaOMe (25% in MeOH, 2.2 eq), Boc Anhydride (
, 1.1 eq), Methanol (100 mL). -
Procedure:
-
Dissolve L-Ornithine methyl ester 2HCl in dry MeOH under
. -
Add NaOMe solution dropwise at 0°C. Stir for 16h at Room Temperature (RT). Note: A white precipitate of NaCl will form.
-
Filter off NaCl and concentrate the filtrate to ~30 mL.
-
Add
(1.5 eq) and (1.1 eq). Stir for 4h. -
Workup: Evaporate solvent, redissolve in EtOAc, wash with 5% citric acid and brine. Dry over
.[1][2] -
Yield: ~85% of white solid.[1]
-
Step 2: Copper-Catalyzed N-Arylation (Goldberg Reaction)
Rationale: Palladium-catalyzed Buchwald-Hartwig amination is often challenging with electron-deficient lactam nitrogens. The Goldberg reaction (CuI/Diamine) is the industry standard for lactam arylation due to its robustness and cost-efficiency.
-
Reagents: (S)-3-(Boc-amino)piperidin-2-one (1.0 eq), Iodobenzene (1.2 eq), CuI (10 mol%),
-Dimethylethylenediamine (DMEDA) or trans-1,2-cyclohexanediamine (20 mol%), (2.0 eq), 1,4-Dioxane (dry). -
Procedure:
-
Charge a flame-dried Schlenk flask with the lactam, CuI, and
. -
Evacuate and backfill with Argon (3x).
-
Add Dioxane, Iodobenzene, and the diamine ligand via syringe.
-
Critical Step: Heat to 95°C for 12-18h. Monitoring: TLC (Hex/EtOAc 1:1) should show conversion of the polar lactam to a less polar N-phenyl product.
-
Workup: Cool to RT, filter through a Celite pad (eluting with EtOAc). Concentrate and purify via Flash Chromatography (SiO2, 0-30% EtOAc in Hexanes).
-
Yield: 70-80%.
-
Step 3: Deprotection
-
Dissolve intermediate in DCM/TFA (4:1). Stir 1h.
-
Concentrate and neutralize with saturated
or ion-exchange resin to obtain the free base.
Method B: Linear Synthesis via Alpha-Azidation
Objective: Scalable synthesis of racemic 3-amino-1-phenylpiperidin-2-one.
Mechanism: Enolate formation
Workflow Diagram
Figure 3: Linear functionalization route suitable for bulk synthesis.
Detailed Protocol
Step 1: Precursor Synthesis
React
Step 2:
-Bromination
Rationale: Direct bromination ensures regioselectivity at the C3 position. Using LHMDS generates the kinetic enolate, preventing over-bromination.
-
Reagents: 1-Phenylpiperidin-2-one (1.0 eq), LHMDS (1.1 eq, 1M in THF), NBS (1.1 eq), THF (anhydrous).
-
Procedure:
-
Cool a solution of the lactam in THF to -78°C .
-
Add LHMDS dropwise over 20 min. Stir for 30 min to ensure enolate formation.
-
Add NBS (dissolved in THF) rapidly.
-
Warm to 0°C over 1h. Quench with saturated
. -
Workup: Extract with EtOAc. The crude bromide is unstable; use immediately or purify rapidly on silica.
-
Step 3: Azide Displacement & Reduction
-
Displacement: Dissolve crude bromide in DMF. Add
(1.5 eq). Stir at RT for 4h. Safety: Azides are shock-sensitive; do not concentrate to dryness with heat. -
Reduction (Staudinger):
-
To the azide solution (or crude azide in THF/H2O), add
(1.2 eq). -
Stir until
evolution ceases (~2h). -
Heat to 50°C for 1h to hydrolyze the iminophosphorane intermediate.
-
-
Purification: Acid-base extraction (1M HCl wash
Basify aqueous layer Extract DCM) yields pure amine.
Analytical Data Summary
| Parameter | Method A (Chiral) | Method B (Racemic) |
| Overall Yield | 55-65% | 40-50% |
| Enantiomeric Excess | >98% (S) | 0% (racemic) |
| Key Impurity | Unreacted Lactam | Dibromide / Elimination product |
| Scalability | High (Costly Ligands) | Very High (Cheap Reagents) |
Characterization (Expected):
-
NMR (400 MHz,
): 7.2-7.4 (m, 5H, Ph), 3.6-3.7 (m, 2H, H-6), 3.4 (dd, 1H, H-3), 2.0-2.2 (m, 2H), 1.6-1.9 (m, 2H). -
MS (ESI): Calculated for
: 190.11; Found .
References
-
Ornithine Cyclization ("Ornithine Effect")
- Mechanism of spontaneous lactamization in ornithine deriv
-
Source:
-
Goldberg Arylation of Lactams
- Copper-catalyzed N-arylation of amides and lactams using diamine ligands.
-
Source:
-
Alpha-Functionalization of Lactams
- Protocols for alpha-bromination and azid
-
Source:
-
Synthesis of 3-Aminopiperidin-2-one Scaffolds
- Preparation of Enantiopure 3-Aminopiperidine Derivatives
-
Source:
